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Compound of Interest

Compound Name: Ethyl 3-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of Ethyl 3-
methoxybenzoate in fragrance research. Due to the limited publicly available data on the
specific olfactory profile of Ethyl 3-methoxybenzoate, this document outlines the standard
protocols and considerations for evaluating a novel aromatic ester in fragrance applications.
Data for isomeric and related compounds are provided for comparative context.

Introduction to Ethyl 3-methoxybenzoate

Ethyl 3-methoxybenzoate (CAS: 10259-22-0) is an aromatic ester with the molecular formula
C10H1203.[1][2] Esters are a critical class of compounds in the fragrance and flavor industry,
often imparting fruity and floral notes.[3][4] The methoxy group on the benzene ring is known to
influence the olfactory properties of aromatic compounds, often adding a sweet, phenolic, or
anisic character. The specific position of the methoxy group (ortho, meta, or para) significantly
alters the scent profile.

While detailed sensory data for Ethyl 3-methoxybenzoate is not widely published, its isomers,
ethyl 2-methoxybenzoate and ethyl 4-methoxybenzoate, are used in perfumery and can offer
clues to its potential olfactory characteristics. The evaluation of Ethyl 3-methoxybenzoate as
a novel fragrance ingredient would follow established industry protocols for sensory analysis,
stability, and safety.
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Physicochemical Properties

A summary of the known physicochemical properties of Ethyl 3-methoxybenzoate is
presented in Table 1. This data is essential for formulation, stability testing, and regulatory
compliance.

Table 1: Physicochemical Properties of Ethyl 3-methoxybenzoate

Property Value Source

CAS Number 10259-22-0 [1][2]

Molecular Formula C10H1203 [11[2]

Molecular Weight 180.20 g/mol [1][2]

Density 1.099 g/cm3 [1]

Kovats Retention Index 1730 (HP-5 column) [5]

Solubility Insoluble in water; soluble in [6] (for ethyl 4-
organic solvents and oils. methoxybenzoate)

Olfactory Profile and Application Potential

The specific odor profile of Ethyl 3-methoxybenzoate is not well-documented in public
literature. However, we can infer potential characteristics by examining its isomers (Table 2).
The meta-position of the methoxy group in Ethyl 3-methoxybenzoate is likely to result in a
unique scent profile compared to its ortho and para counterparts.

Table 2: Olfactory Profiles of Isomeric and Related Methoxybenzoate Esters
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Reported Uses in

Compound CAS Number Odor Description
Fragrance
Sweet, floral, fruity, )
] Used in ylang-ylang,
Ethyl 2- with notes of
7335-26-4 tuberose, and other
methoxybenzoate raspberry, grape, and N
floral compositions.[7]
ylang-ylang.
Mildly sweet, herbal,
Methyl 2- ) ) Perfumery, soaps,
606-45-1 floral, with hyacinth )
methoxybenzoate cosmetics.[8][9]
and cananga notes.
Ethyl 4- . . . :
Light, fruity-floral, with ~ Perfumes, cosmetics,
methoxybenzoate 94-30-4 o )
] an anise-like odor. and food flavorings.[6]
(Ethyl p-anisate)
Methyl 4- Sweet, anise, and Found in star anise.
121-98-2 _
methoxybenzoate balsam-like. [10]
Methyl 3- Not typically used for
5368-81-0 [11]
methoxybenzoate fragrance or flavor.

Based on these related compounds, it is plausible that Ethyl 3-methoxybenzoate could

possess a sweet, floral, and potentially fruity or spicy character. Its evaluation would be

necessary to determine its exact profile and potential applications in fine fragrance, personal

care, and home care products.

Experimental Protocols

The following protocols are standard methodologies for the evaluation of a new fragrance

ingredient like Ethyl 3-methoxybenzoate.

This protocol outlines the steps for a systematic sensory evaluation of a novel fragrance

ingredient.[12][13]

Objective: To characterize the olfactory profile of Ethyl 3-methoxybenzoate, including its

primary scent characteristics, intensity, and longevity.

Materials:
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» Ethyl 3-methoxybenzoate (high purity)

e Odorless solvent (e.g., diethyl phthalate or ethanol)

e Glass vials

o Perfumer's smelling strips

e Sensory evaluation booths with controlled ventilation[12]
e Trained sensory panel

Procedure:

o Sample Preparation: Prepare dilutions of Ethyl 3-methoxybenzoate in the chosen solvent
at various concentrations (e.g., 10%, 1%, 0.1%).

o Panelist Selection: Recruit a panel of trained sensory evaluators or experienced perfumers.

o Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-neutral
environment.[12]

 Blotter Dipping: Dip smelling strips into each dilution, ensuring a consistent amount of liquid
is absorbed. Allow the solvent to evaporate for a few seconds.

e Olfactory Assessment:

o Top Notes: Panelists smell the strips immediately after dipping and record their initial
impressions.

o Heart/Mid Notes: Panelists evaluate the strips again after a set time (e.g., 10-15 minutes)
to assess the development of the fragrance.

o Base Notes/Dry Down: The strips are evaluated at extended intervals (e.g., 1 hour, 4
hours, 24 hours) to determine the tenacity and the final character of the scent.

» Data Collection: Panelists will describe the odor using a standardized vocabulary (e.g., fruity,
floral, woody, spicy, sweet) and rate the intensity on a defined scale.
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o Data Analysis: Compile and analyze the descriptions and ratings to create a comprehensive
olfactory profile for Ethyl 3-methoxybenzoate.

This protocol is designed to assess the stability of Ethyl 3-methoxybenzoate in a finished
product base (e.g., a fine fragrance in ethanol or a lotion base).

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing
Ethyl 3-methoxybenzoate under various environmental conditions.

Materials:

e Fragrance formulation containing Ethyl 3-methoxybenzoate
e Control formulation (without Ethyl 3-methoxybenzoate)

o Appropriate product bases (e.g., ethanol, lotion)

e Glass containers for the final product

 Stability chambers (temperature and humidity controlled)

e UV light cabinet

e Analytical instrumentation (GC-MS)

Procedure:

o Sample Preparation: Prepare batches of the finished product containing a specified
concentration of Ethyl 3-methoxybenzoate. Package the samples in the intended final
packaging.

o Storage Conditions:

o Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C, 50°C) for a
period of 1 to 3 months.

o Real-Time Stability: Store samples under ambient conditions (e.g., 25°C/60% RH) for the
intended shelf life of the product.
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o Light Exposure: Expose samples to controlled UV and visible light to assess
photodegradation.

o Freeze-Thaw Cycles: Subject samples to alternating cycles of freezing (e.g., -10°C) and
thawing (room temperature) to assess physical stability.

o Evaluation Intervals: At specified time points (e.g., 1 week, 1 month, 3 months), samples
from each condition are evaluated.

e Assessment Parameters:
o Physical Properties: Color, clarity, viscosity, and phase separation.
o Olfactory Properties: Changes in scent profile compared to the initial sample.

o Chemical Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to quantify
the concentration of Ethyl 3-methoxybenzoate and identify any degradation products.[3]
[14][15][16]

o Data Analysis: Compare the results from the stressed samples to the control and initial
samples to determine the stability of the fragrance ingredient in the final product.

Visualizations
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Workflow for Olfactory Evaluation of a Novel Fragrance Ingredient

Preparation
Source High-Purity
Ethyl 3-methoxybenzoate
\

Prepare Dilutions
(10%, 1%, 0.1% in solvent)

Evaluation

[Dip Smelling Stripsj

\ 4

Sensory Panel Evaluation
(Trained Panelists)

Assess Top Notes
(t=0 min)

Assess Heart Notes
(t=15 min)

Assess Base Notes
(t=1h, 4h, 24h)

y5|s

Collect Descriptive Data
and Intensity Ratings

/ Compile and Analyze Results /

Generate Olfactory Profile

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of a new fragrance ingredient.
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Logical Flow for Fragrance Stability Testing
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Caption: Logical flow diagram for comprehensive fragrance stability testing.
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Safety and Regulatory Considerations

Any new fragrance ingredient must be assessed for safety. While specific safety data for Ethyl
3-methoxybenzoate is limited, its isomers have been evaluated. For instance, ethyl p-anisate
(ethyl 4-methoxybenzoate) is not expected to be genotoxic and is not a concern for skin
sensitization at current use levels.[17] A full safety assessment for Ethyl 3-methoxybenzoate
would be required, including evaluation for skin sensitization, phototoxicity, and genotoxicity,
following the guidelines of the International Fragrance Association (IFRA) and the Research
Institute for Fragrance Materials (RIFM).

Conclusion

Ethyl 3-methoxybenzoate represents an unexplored molecule in the perfumer's palette. While
its exact olfactory profile remains to be characterized, its chemical structure suggests potential
for a novel and interesting scent. The protocols outlined in these application notes provide a
robust framework for the systematic evaluation of its fragrance properties, stability, and
suitability for use in consumer products. Further research is necessary to fully elucidate its
potential and establish its place within the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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